Cas no 36175-35-6 (4-cyclopropyl-4H-1,2,4-triazole)

4-Cyclopropyl-4H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a cyclopropyl group at the 4-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, influencing binding affinity and metabolic stability in bioactive molecules. Its versatility allows for further functionalization, enabling applications in the development of novel drugs, particularly in antimicrobial and CNS-targeting agents. The compound's well-defined synthetic pathway and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science research.

4-cyclopropyl-4H-1,2,4-triazole structure

36175-35-6 structure

Product Name:4-cyclopropyl-4H-1,2,4-triazole

CAS No:36175-35-6

MF:C₅H₇N₃

MW:109.129180192947

CID:1072740

PubChem ID:12888377

Update Time:2025-06-07

4-cyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 4-Cyclopropyl-4H-[1,2,4]triazole
- 4-cyclopropyl-4H-1,2,4-Triazole
- AGN-PC-00JY5J
- CTK8E2383
- FT-0685688
- RP08489
- SureCN795718
- AKOS006333244
- J-515244
- SCHEMBL795718
- 4-cyclopropyl-1,2,4-triazole
- Z1201626766
- 36175-35-6
- DTXSID00512370
- EN300-1166982
- DB-069334
- 4-cyclopropyl-4H-1,2,4-triazole
- MDL： MFCD12827557
- Inchi： 1S/C5H7N3/c1-2-5(1)8-3-6-7-4-8/h3-5H,1-2H2
- InChI Key： BMHJVMAHIYFSOF-UHFFFAOYSA-N
- SMILES： N1(C=NN=C1)C1CC1

Computed Properties

Exact Mass: 109.06411
Monoisotopic Mass: 109.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 83.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 30.7Å²

Experimental Properties

PSA: 30.71

4-cyclopropyl-4H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM518960-1g	4-Cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	1g	$374	2022-09-29
Enamine	EN300-1166982-0.05g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	0.05g	$113.0	2023-07-10
Enamine	EN300-1166982-0.1g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	0.1g	$169.0	2023-07-10
Enamine	EN300-1166982-0.25g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	0.25g	$240.0	2023-07-10
Enamine	EN300-1166982-0.5g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	0.5g	$379.0	2023-07-10
Enamine	EN300-1166982-1.0g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	1.0g	$486.0	2023-07-10
Enamine	EN300-1166982-2.5g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	2.5g	$1022.0	2023-07-10
Enamine	EN300-1166982-5.0g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	5.0g	$2018.0	2023-07-10
Enamine	EN300-1166982-10.0g	4-cyclopropyl-4H-1,2,4-triazole	36175-35-6	95%	10.0g	$3939.0	2023-07-10
Aaron	AR01DQ22-50mg	4-Cyclopropyl-4H-[1,2,4]triazole	36175-35-6	95%	50mg	$181.00	2025-03-30